N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-methylisoxazole-5-carboxamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3-methyl-1,2-oxazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C20H18N4O2S.ClH/c1-13-9-17(26-23-13)19(25)22-20-16(10-21)15-7-8-24(12-18(15)27-20)11-14-5-3-2-4-6-14;/h2-6,9H,7-8,11-12H2,1H3,(H,22,25);1H
• InChI Key: MDODFKIAUKAHIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C#N.Cl
• Molecular Formula: C20H19ClN4O2S
• Molecular Weight: 414.9 g/mol
• CAS No.: 1189970-43-1

Description

This compound is part of a novel, potent, and selective series of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amide inhibitors of JNK2 and JNK3 kinases. It is available for purchase from various life science research solution providers.

Scientific Research Applications

Research Applications of Structurally Related Compounds

• Phenothiazine Derivatives : These compounds have been investigated for their antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. Their actions are attributed to pharmacophoric interactions, π-π interactions, intercalation in DNA, and their lipophilic characteristics, which facilitate penetration through biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

• Benzimidazole Derivatives : Explored for their potential in creating more potent Central Nervous System (CNS) acting drugs. Modifications of structures like benzimidazole, which shares a common azole group with the specified compound, have been shown to potentially enhance CNS activities, suggesting a direction for research into novel therapeutic agents (Saganuwan, 2020).

• Functional Chemical Groups for CNS Drugs : Research into functional chemical groups, including heterocycles with nitrogen, sulfur, and oxygen, indicates their significant role in the development of drugs with CNS effects. This research area might align with investigating the specified compound for similar applications, given its heterocyclic structure (Saganuwan, 2017).

• Benzisoxazole Derivatives : These compounds have been a focus due to their broad spectrum of biological activities, including their role in medicinal chemistry as antipsychotics and anticonvulsants. The structural similarity suggests potential research applications of the specified compound in developing new therapeutic agents or studying biological interactions (Uto, 2015).